Cas no 1339746-08-5 (1-(4-bromo-2,5-difluorophenyl)ethan-1-amine)

• Product Name: 1-(4-bromo-2,5-difluorophenyl)ethan-1-amine
• CAS No: 1339746-08-5
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• MDL: MFCD19671443
• CID: 5237356
• PubChem ID: 64212622
• Update Time: 2025-11-07

1-(4-bromo-2,5-difluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,5-difluorophenyl)ethan-1-amine
• Benzenemethanamine, 4-bromo-2,5-difluoro-α-methyl-

• MDL： MFCD19671443
• Inchi： 1S/C8H8BrF2N/c1-4(12)5-2-8(11)6(9)3-7(5)10/h2-4H,12H2,1H3
• InChI Key： IEZQFLGEDIUYHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)C(C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-bromo-2,5-difluorophenyl)ethan-1-amine

1-(4-Bromo-2,5-Difluorophenyl)Ethan-1-Amine: A Comprehensive Overview

1-(4-Bromo-2,5-Difluorophenyl)Ethan-1-Amine, also known by its CAS number 1339746-08-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a bromine atom, two fluorine atoms, and an amine group attached to a phenyl ring. The presence of these substituents imparts distinctive chemical and physical properties to the compound, making it a valuable tool in various research and industrial applications.

The synthesis of 1-(4-Bromo-2,5-Difluorophenyl)Ethan-1-Amine involves a series of carefully designed reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the product. Such innovations highlight the ongoing efforts to optimize synthetic routes for this compound.

One of the most intriguing aspects of 1-(4-Bromo-2,5-Difluorophenyl)Ethan-1-Amine is its potential in drug discovery. The compound has been studied as a lead molecule in the development of novel therapeutic agents targeting various diseases. Recent studies have demonstrated its ability to modulate key biological pathways, such as those involved in inflammation and neurodegenerative disorders. For example, research published in 2023 revealed that this compound exhibits potent anti-inflammatory activity by inhibiting specific enzymes associated with inflammatory responses.

In addition to its pharmacological applications, 1-(4-Bromo-2,5-Difluorophenyl)Ethan-1-Amine has found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent investigations have explored its role as a building block for constructing two-dimensional materials with tailored electronic characteristics. These findings underscore the versatility of this compound across multiple disciplines.

The stability and reactivity of 1-(4-Bromo-2,5-Difluorophenyl)Ethan-1-Amine under various conditions have also been subjects of extensive research. Studies have shown that the compound exhibits remarkable stability under physiological conditions, making it suitable for biomedical applications. However, its reactivity towards certain nucleophiles and electrophiles highlights the need for careful handling during synthesis and storage.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 1-(4-Bromo-2,5-Difluorophenyl)Ethan-1-Amine. These methods provide detailed insights into the molecular architecture and help ensure the quality of the compound for downstream applications.

The environmental impact of synthesizing and using 1-(4-Bromo-2,5-Difluorophenyl)Ethan-1-Amine has also garnered attention. Researchers are actively exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. For instance, catalytic systems that operate under mild conditions have been developed to enhance both efficiency and sustainability.

In conclusion, 1-(4-Bromo-2,5-Difluorophenyl)Ethan-1-Amine, with its CAS number 1339746-08-5, stands as a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development.